Cas no 94006-29-8 (Phenol,4,4'-(1-methylethylidene)bis-, barium salt (2:1)(9CI))

Phenol,4,4'-(1-methylethylidene)bis-, barium salt (2:1)(9CI) structure
94006-29-8 structure
Product Name:Phenol,4,4'-(1-methylethylidene)bis-, barium salt (2:1)(9CI)
CAS No:94006-29-8
MF:C15H14BaO2
MW:363.597460269928
CID:819320
PubChem ID:44150080
Update Time:2025-04-19

Phenol,4,4'-(1-methylethylidene)bis-, barium salt (2:1)(9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,4,4'-(1-methylethylidene)bis-, barium salt (2:1)(9CI)
    • barium(2+) 4,4'-isopropylidenebisphenolate
    • barium(2+),4-[2-(4-oxidophenyl)propan-2-yl]phenolate
    • 94006-29-8
    • EINECS 301-365-1
    • NS00091092
    • DTXSID90240211
    • Inchi: 1S/C15H16O2.Ba/c1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12;/h3-10,16-17H,1-2H3;/q;+2/p-2
    • InChI Key: BEJJHZGDNWWKHM-UHFFFAOYSA-L
    • SMILES: [Ba+2].[O-]C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)[O-]

Computed Properties

  • Exact Mass: 364.004627g/mol
  • Monoisotopic Mass: 364.004627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.1Ų
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